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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling Barium
Dichromate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the hazards associated with Barium
dichromate (BaCr207) and outlines essential safety precautions and handling procedures. Due
to its classification as a hexavalent chromium compound, Barium dichromate presents
significant health risks, including carcinogenicity and acute toxicity. Strict adherence to the
safety protocols outlined herein is critical to mitigate risk in a research and development setting.

Hazard Identification and Classification

Barium dichromate is a potent oxidizing agent and is highly toxic. Its primary hazards stem
from the combined toxicity of the barium ion and the carcinogenicity of the hexavalent
chromium ion.

GHS Hazard Statements:
e H272: May intensify fire; oxidizer.
e H302 + H332: Harmful if swallowed or if inhaled.[1][2]

e H350: May cause cancer.[1][2]
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Key Hazards:

Carcinogenicity: Hexavalent chromium compounds are recognized human respiratory
carcinogens.[3] Inhalation is a primary route of concern for long-term exposure.

Acute Toxicity: The compound is harmful if ingested or inhaled, with potential effects
including irritation to the lungs and mucous membranes, vomiting, abdominal pain, and, in
large doses, cardiac and respiratory failure.[4]

Oxidizing Properties: As a strong oxidizer, it can intensify fires and may ignite combustible
materials like wood, paper, and oil upon contact.[1][5]

Organ Damage: Repeated or prolonged exposure may lead to damage to the liver and
kidneys.[4]

Dermal and Respiratory Sensitization: Can cause severe skin and eye irritation. Prolonged
contact may lead to skin ulceration, and repeated inhalation can cause nasal septum
perforation and asthma-like allergies.[4]

Genotoxicity: The hexavalent chromium component is genotoxic, meaning it can damage
DNA and chromosomes.[3]

Physical, Chemical, and Toxicological Properties

Quantitative data for Barium dichromate and the closely related Barium chromate are

summarized below for reference.

Table 1: Physical and Chemical Properties
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Property Value Source
Chemical Formula BaCr207 [6]
Molecular Weight 353.32 g/mol [7]

Brownish-red needles or
Appearance ) [71[8]
crystalline masses

B Soluble in acids; decomposed
Solubility by wat [7]8]
y water

Densit 4.5 g/cm3 (for Barium ]
ensi
Y chromate)

Decomposition Temp. ~210 °C (for Barium chromate)  [9]

ble 2: Toxicological

Parameter Value Species Notes Source
Acute Toxicity
Data for Barium
LDso (Oral) 3000 mg/kg Rat [419]
chromate
Occupational

Exposure Limits

(as Cr(VI))

OSHA TWA 0.1 mg/m3 N/A [4]
ACGIH TWA 0.05 mg/m3 N/A [4]
NIOSH Ceiling 0.001 mg/m3 N/A [4]

Mechanism of Toxicity: Hexavalent Chromium
Genotoxicity

The carcinogenicity of Barium dichromate is primarily driven by the genotoxic effects of the
hexavalent chromium [Cr(V1)] ion. Understanding this pathway is crucial for appreciating the
compound's risk profile.
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o Cellular Uptake: Cr(VI) readily enters cells through nonspecific anion transport channels.[3]

 Intracellular Reduction: Inside the cell, Cr(VI) is metabolically reduced by agents like
ascorbate and glutathione to reactive intermediates such as Cr(V) and Cr(lV), and ultimately
to the more stable trivalent state, Cr(l11).[3]

o DNA Damage: The reactive intermediates and Cr(lll) are capable of binding to DNA and
other macromolecules. This interaction leads to the formation of DNA adducts, DNA-protein
crosslinks, strand breaks, and oxidative damage.[3][10]

o Genomic Instability: This DNA damage can disrupt DNA replication and transcription, leading
to mutations, chromosomal aberrations, and genomic instability.[3]

o Carcinogenesis: If the cellular DNA repair mechanisms are overwhelmed or fail, these
genetic alterations can lead to the activation of oncogenes or inactivation of tumor
suppressor genes, initiating the process of carcinogenesis.[11]

Visualization of Cr(VI) Genotoxicity Pathway
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Caption: Workflow of hexavalent chromium (Cr(VI1)) induced genotoxicity.
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Safety Precautions and Handling Procedures

A multi-layered approach involving engineering controls, personal protective equipment, and
strict work practices is mandatory.

Engineering Controls

« Ventilation: All work with Barium dichromate powder must be conducted in a certified
chemical fume hood to prevent inhalation of dust.[1]

 [solation: Designate specific areas for the storage and handling of carcinogens.

Personal Protective Equipment (PPE)

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[4]
o Eye Protection: Chemical safety goggles or a face shield are required.[1]

o Skin and Body Protection: A lab coat is mandatory. For procedures with a high risk of dust
generation, disposable coveralls should be considered.[1]

» Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved respirator
with a particulate filter must be used.[4]

Safe Handling and Storage

» Handling: Avoid creating dust. Use wet methods for cleaning spills where appropriate. Do not
eat, drink, or smoke in areas where Barium dichromate is handled.[1][9] Wash hands
thoroughly after handling.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated
area.[2] Store locked up and away from combustible materials and reducing agents.[2][9]

Emergency Procedures

e Spills: Evacuate the area. Wearing appropriate PPE, carefully sweep up the spilled solid,
avoiding dust generation. Place into a sealed container for disposal.[9]
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» Fire: Use dry chemical, COz2, or alcohol-resistant foam. Do not use a heavy water stream. As
an oxidizer, Barium dichromate may intensify the fire.[2]

o First Aid:

Inhalation: Move the person to fresh air. Seek immediate medical attention.[1]

(¢]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
upper and lower eyelids. Seek immediate medical attention.[1]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[2]

Experimental Protocols for Hazard Assessment

Assessing the biological impact of Barium dichromate requires standardized toxicological
assays. Below are representative protocols for cytotoxicity and genotoxicity testing.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol is based on the principle that mitochondrial dehydrogenases in viable cells can
cleave the tetrazolium ring of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) to form a purple formazan product.[12][13]

Objective: To determine the concentration of Barium dichromate that reduces the viability of a
cell culture population by 50% (ICso).

Methodology:

o Cell Culture: Plate a suitable mammalian cell line (e.g., human lung fibroblasts) in a 96-well
plate at a predetermined density and allow cells to attach overnight.

o Compound Preparation: Prepare a stock solution of Barium dichromate in a suitable
solvent (e.qg., sterile water or DMSO). Perform serial dilutions to create a range of test
concentrations.
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Exposure: Remove the culture medium from the cells and replace it with a medium
containing the various concentrations of Barium dichromate. Include untreated and solvent-
only controls.

Incubation: Incubate the plate for a defined period (e.g., 24 hours) at 37°C in a humidified
COz2 incubator.

MTT Addition: Add MTT solution to each well (to a final concentration of ~0.5 mg/mL) and
incubate for 2-4 hours.[12] During this time, viable cells will convert the yellow MTT to purple
formazan crystals.

Solubilization: Remove the MTT medium and add a solubilizing agent (e.g., DMSO or
acidified isopropanol) to each well to dissolve the formazan crystals.[13]

Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
[12]

Analysis: Calculate the percentage of cell viability for each concentration relative to the
untreated control. Plot the results to determine the ICso value.

Protocol: In Vitro Chromosomal Aberration Test (OECD
473)

This assay identifies substances that cause structural damage to chromosomes in cultured
mammalian cells.[14][15]

Objective: To determine if Barium dichromate is clastogenic (causes breaks or
rearrangements in chromosomes).

Methodology:

e Cell Culture: Use a suitable cell line (e.g., Chinese Hamster Ovary (CHO) cells or human
peripheral blood lymphocytes) and initiate cultures.[16]

o Exposure: Treat the cell cultures with at least three different concentrations of Barium
dichromate, along with negative (solvent) and positive controls. The experiment is typically
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run with and without an external metabolic activation system (S9 fraction from rat liver) to
mimic metabolic processes in the body.[16][17]

e Incubation:
o Short-term: Expose cells for 3-4 hours, then wash and incubate in fresh medium.[16]
o Long-term: Expose cells for approximately 1.5-2 normal cell cycle lengths without S9.[18]

o Metaphase Arrest: At a predetermined time after exposure, add a metaphase-arresting
substance (e.g., colcemid) to the cultures to accumulate cells in the metaphase stage of cell
division.

e Harvesting and Slide Preparation: Harvest the cells, treat them with a hypotonic solution, and
fix them. Drop the fixed cells onto microscope slides and stain them (e.g., with Giemsa).

e Microscopic Analysis: Score at least 200 well-spread metaphases per concentration for
structural chromosomal aberrations (e.g., chromatid and chromosome breaks, deletions, and
exchanges).[15]

o Data Analysis: Statistically analyze the frequency of aberrant cells and the number of
aberrations per cell. A dose-dependent, statistically significant increase in aberrations
indicates a positive (clastogenic) result.[14]

Conclusion

Barium dichromate is a hazardous substance that requires stringent safety controls in a
laboratory setting. Its potent oxidizing nature, acute toxicity, and, most critically, its classification
as a human carcinogen necessitate a thorough understanding of its risk profile. By
implementing robust engineering controls, mandating appropriate personal protective
equipment, and adhering to strict handling protocols, researchers can minimize exposure and
ensure a safe working environment. The provided experimental outlines serve as a foundation
for the toxicological assessment of this and other hazardous compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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